Cas no 884507-27-1 (N-Methyl-3-(thien-3-yl)benzylamine)

• Product Name: N-Methyl-3-(thien-3-yl)benzylamine
• CAS No: 884507-27-1
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• MDL: MFCD08435893
• CID: 719617
• Update Time: 2025-05-22

N-Methyl-3-(thien-3-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-3-(3-thienyl)-
• N-methyl-1-(3-thiophen-3-ylphenyl)methanamine
• N-METHYL-N-(3-THIEN-3-YLBENZYL)AMINE
• methyl[(3-(3-thienyl)phenyl)methyl]amine
• N-Methyl-3-(thien-3-yl)benzylamine
• N-Methyl-N-(3-thien-3-ylbenzyl)amine 97%
• N-Methyl-3-(thien-3-yl)benzylamine 97%
• N-Methyl-N-(3-thien-3-ylbenzyl)amine, 3-{[3-(Methylamino)methyl]phenyl}thiophene
• N-Methyl-3-(thien-3-yl)benzylamine97%
• N-METHYL-1-(3-(THIOPHEN-3-YL)PHENYL)METHANAMINE
• methyl({[3-(thiophen-3-yl)phenyl]methyl})amine
• N-Methyl-1-3-(3-thienyl)phenylmethanamine

• MDL： MFCD08435893
• Inchi： 1S/C12H13NS/c1-13-8-10-3-2-4-11(7-10)12-5-6-14-9-12/h2-7,9,13H,8H2,1H3
• InChI Key： SNXSVYZFYWVLHK-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC(C2C=CSC=2)=C1

Computed Properties

• Exact Mass: 203.07700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.094
• Boiling Point: 284.3°C at 760 mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.586
• PSA: 40.27000
• LogP: 3.52540
• pka: 9.51±0.10(Predicted)

N-Methyl-3-(thien-3-yl)benzylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Methyl-3-(thien-3-yl)benzylamine

N-Methyl-3-(thien-3-yl)benzylamine: A Comprehensive Overview

N-Methyl-3-(thien-3-yl)benzylamine, also known by its CAS number 884507-27-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with a thienyl group and a methylamino group. The thienyl group, derived from thiophene, introduces aromaticity and potential for electronic interactions, while the methylamino group contributes to the compound's basicity and reactivity. These features make N-Methyl-3-(thien-3-yl)benzylamine a versatile building block in organic synthesis and a promising candidate for various applications.

Recent studies have highlighted the potential of N-Methyl-3-(thien-3-yl)benzylamine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. For instance, a 2022 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its utility in anticancer drug development. The ability to modify the thienyl and amino groups further enhances its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, N-Methyl-3-(thien-3-yl)benzylamine has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of conductive polymers and organic semiconductors. A 2021 study in Nature Communications reported that derivatives of this compound can be incorporated into polymer blends to improve electrical conductivity, opening avenues for their use in flexible electronics and energy storage devices.

The synthesis of N-Methyl-3-(thien-3-yl)benzylamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate benzyl halide with an amine derivative containing the thienyl group. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieve high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

From an environmental standpoint, researchers are increasingly focusing on the green synthesis of N-Methyl-3-(thien-3-yl)benzylamine. By employing biocatalysts or renewable feedstocks, the production process can be made more sustainable. For example, a 2023 study published in Green Chemistry demonstrated that enzymatic catalysis can be used to synthesize this compound with reduced energy consumption and waste generation.

In conclusion, N-Methyl-3-(thien-3-yl)benzylamine (CAS No 884507-27-1) is a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potential uses and improved synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.